CID 54139202
Description
CID 54139202 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. The available evidence primarily discusses methodologies for compound identification, analytical techniques (e.g., GC-MS, LC-ESI-MS), and guidelines for scientific reporting . Similarly, lists oscillatoxin derivatives with distinct CIDs (e.g., 101283546, 185389) but omits this compound .
Given this gap, the following sections will outline a generalized framework for comparing this compound with similar compounds, adhering to the methodologies and examples from the evidence.
Properties
CAS No. |
62128-40-9 |
|---|---|
Molecular Formula |
C6H6N2O2 |
Molecular Weight |
138.12 g/mol |
IUPAC Name |
3-(2-nitroethenyl)-1H-pyrrole |
InChI |
InChI=1S/C6H6N2O2/c9-8(10)4-2-6-1-3-7-5-6/h1-5,7H |
InChI Key |
NZWUDXWOUPEZMR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CNC=C1C=C[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
- Analytical Techniques: this compound could be characterized using LC-ESI-MS with in-source CID fragmentation, as demonstrated for ginsenosides in .
- Data Limitations : The absence of experimental data for this compound underscores challenges in cross-referencing PubChem entries with niche literature.
Q & A
Q. How can I design longitudinal studies to assess this compound's long-term stability or toxicity?
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
